4-chloro-3-({[(2-nitrophenyl)carbonyl]carbamothioyl}amino)benzoic acid

Specification

• CAS No.: 532418-17-0
• Molecular Formula: C15H10ClN3O5S
• Molecular Weight: 379.8 g/mol
• IUPAC Name: 4-chloro-3-[(2-nitrobenzoyl)carbamothioylamino]benzoic acid
• Standard InChI: InChI=1S/C15H10ClN3O5S/c16-10-6-5-8(14(21)22)7-11(10)17-15(25)18-13(20)9-3-1-2-4-12(9)19(23)24/h1-7H,(H,21,22)(H2,17,18,20,25)
• Standard InChI Key: LLUGKYFXGKDQNS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)Cl)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)Cl)[N+](=O)[O-]

Introduction

4-Chloro-3-({[(2-nitrophenyl)carbonyl]carbamothioyl}amino)benzoic acid is a complex organic compound with a molecular formula of C15H10ClN3O5S and a molecular weight of approximately 379.77 g/mol. This compound is characterized by its unique structural features, including a benzoic acid core, a nitrophenyl group, and multiple functional groups that contribute to its potential biological activities.

Synthesis and Preparation

The synthesis of 4-chloro-3-({[(2-nitrophenyl)carbonyl]carbamothioyl}amino)benzoic acid typically involves multi-step chemical reactions. These processes may include the formation of the carbamothioyl group through reactions involving thiourea derivatives and subsequent coupling with nitrobenzoyl chloride. Detailed synthesis protocols are not widely available in the literature, but similar compounds often require careful control of reaction conditions to achieve high purity and yield.

Related Compounds and Comparative Analysis

Several compounds share structural similarities with 4-chloro-3-({[(2-nitrophenyl)carbonyl]carbamothioyl}amino)benzoic acid, including:

Compound Name	Molecular Formula	Key Features
4-Chloro-3-({[(3,4-dichlorophenyl)carbonyl]carbamothioyl}amino)benzoic acid	C15H12Cl2N2O3S	Contains dichlorophenyl instead of nitrophenyl
2-Chloro-N-[(4-nitrophenyl)carbamothioyl]benzamide	C14H10ClN3O3S	Lacks the benzoic acid core

These compounds often exhibit varying degrees of biological activity and chemical reactivity, highlighting the importance of structural modifications in optimizing therapeutic potential.